Cas no 1697806-39-5 (3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 1697806-39-5
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 6289880
• PubChem ID: 103516447
• Update Time: 2025-08-04

3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• EN300-1930700
• 1697806-39-5

• Inchi： 1S/C10H12BrF2NO/c1-15-9-3-2-6(4-7(9)11)5-8(14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： FORYXGVWKQEXIO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C(F)F)N)OC

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine

3-(3-Bromo-4-Methoxyphenyl)-1,1-Difluoropropan-2-Amine: A Comprehensive Overview

The compound 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 1697806-39-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a fluorinated amine group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and materials science. The presence of the bromo group in the aromatic ring provides opportunities for further functionalization, enabling the creation of complex molecular architectures. Additionally, the methoxy group attached to the phenyl ring contributes to the molecule's stability and reactivity, making it an ideal candidate for various chemical transformations.

The difluoro substituents on the propanamine backbone add another layer of complexity to this compound. Fluorine atoms are known for their unique electronic properties, which can significantly influence the molecule's reactivity and solubility. This makes 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine a valuable precursor for synthesizing fluorinated pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that derivatives of this compound can exhibit potent pharmacological activities, including anti-inflammatory and anti-cancer properties. The combination of bromine, fluorine, and methoxy groups allows for fine-tuning of the molecule's bioavailability and efficacy.

In terms of synthesis, 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent studies to improve yield and purity, making this compound more accessible for large-scale production.

The physical and chemical properties of this compound have also been extensively studied. Its melting point, boiling point, and solubility in various solvents are well-documented, providing essential information for its handling and storage. Furthermore, its spectral data (IR, NMR, MS) are available in scientific literature, facilitating its identification and characterization.

In conclusion, 3-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 1697806-39-5) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and beyond. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical community is expected to grow further.